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Compound of Interest

Compound Name: D-Penylalaninol

Cat. No.: B555900

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling precautions
for D-Phenylalaninol (CAS No. 5267-64-1). The information herein is compiled from publicly
available Safety Data Sheets (SDS) and established experimental guidelines to ensure the
safe use of this compound in a laboratory setting. This document is intended for professionals
in research, discovery, and drug development who may handle D-Phenylalaninol.

Hazard Identification and Classification

D-Phenylalaninol is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazard associated
with this compound is its corrosivity.

GHS Classification:

o Skin Corrosion/Irritation: Category 1B[1][2]

e Serious Eye Damage/Eye Irritation: Category 1[3][4]
Signal Word: Danger[1][2][3][4]

Hazard Statement:

e H314: Causes severe skin burns and eye damage[1][2][3][4]
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Pictogram:
o Corrosion

Physical and Chemical Properties

A summary of the key physical and chemical properties of D-Phenylalaninol is presented in
Table 1.

Table 1: Physical and Chemical Properties of D-Phenylalaninol

Property Value Reference

] (R)-2-Amino-3-phenyl-1-
Chemical Name [1]
propanol

D-Phenylalaninol, (R)-(+)-2-
Synonyms ) [3]
Amino-3-phenyl-1-propanol

CAS Number 5267-64-1 [3]
Molecular Formula CoH13NO [3]
Molecular Weight 151.21 g/mol [4]
Appearance Light yellow powder/solid [3114]
Melting Point 90 - 94 °C (194 - 201.2 °F) [3]
Solubility Soluble in water [4]

Toxicological Data

Specific quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median
lethal concentration) values for D-Phenylalaninol, are not readily available in the public domain.
The hazard classification is primarily based on its corrosive properties. The toxicological
properties have not been fully investigated.[3]

Handling and Storage
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Proper handling and storage procedures are critical to minimize the risks associated with D-
Phenylalaninol.

Engineering Controls

» Handle in a well-ventilated area, preferably within a chemical fume hood.[1][2]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[3]

Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment is provided in Table 2.

Table 2: Recommended Personal Protective Equipment for Handling D-Phenylalaninol
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Protection Type

Specification

Purpose

Reference

Eye/Face Protection

Tightly fitting safety
goggles conforming to
EN 166 (EU) or
NIOSH (US). A face
shield may be
necessary for splash

protection.

To prevent eye
contact with dust or

splashes.

[1]

Hand Protection

Chemical-
impermeable gloves
(e.g., nitrile rubber).
Gloves must be

inspected prior to use.

To prevent direct skin
contact with the

compound.

[1]

Body Protection

A standard laboratory
coat is required. For
larger quantities or
where significant dust
generation is possible,
wear impervious,
fire/flame-resistant
clothing.

To protect skin and
personal clothing from

contamination.

[1]

Respiratory Protection

For operations that
may generate dust,
use a NIOSH-
approved respirator
(e.g., N95 or P1 dust

mask).

To prevent inhalation

of airborne powder.

[3]

Handling Procedures

e Avoid contact with skin and eyes.[1][2]

e Avoid the formation of dust and aerosols.[1][2]

e Use non-sparking tools.[1][2]
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e Wash hands thoroughly after handling.[1]

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]
» Store in a designated corrosives area.[3]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[31[5]

Emergency Procedures
First-Aid Measures

Table 3: First-Aid Measures for D-Phenylalaninol Exposure
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Exposure Route First-Aid Procedure Reference

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [2][3]
artificial respiration. Seek

immediate medical attention.

Immediately wash off with
soap and plenty of water while

Skin Contact removing all contaminated [3]
clothing and shoes. Seek

immediate medical attention.

Immediately rinse with plenty
of water, also under the
eyelids, for at least 15 minutes.
Eye Contact Remove contact lenses, if [11[3]
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Call a [2][3]

physician immediately.

Accidental Release Measures

e Ensure adequate ventilation.[1]

Evacuate personnel to safe areas.

Wear appropriate personal protective equipment.[1]

Prevent further leakage or spillage if safe to do so.

Do not let the chemical enter drains.[1]

Sweep up and shovel into suitable containers for disposal.[3]
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Experimental Protocols for Safety Assessment

The following sections describe the methodologies for key experiments to assess the skin and
eye irritation/corrosion potential of a substance like D-Phenylalaninol, based on OECD
guidelines.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This test is designed to determine the potential of a substance to cause reversible or
irreversible inflammatory changes to the skin.

Methodology:

Animal Model: The albino rabbit is the preferred species.

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the animal
is clipped.

o Application: A single dose of 0.5 g of the solid test substance is applied to a small area of the
skin (approximately 6 cm?) and covered with a gauze patch and non-irritating tape.[6]
Untreated skin areas serve as a control.

o Exposure: The exposure period is typically 4 hours.[7][8]

o Observation: After the exposure period, the patch is removed, and the skin is examined for
signs of erythema (redness) and edema (swelling) at 60 minutes, and then at 24, 48, and 72
hours after patch removal.[6][9] Observations may continue for up to 14 days to assess the
reversibility of the effects.[7][9]

e Scoring: The severity of the skin reactions is graded according to a standardized scoring
system.

OECD Guideline 405: Acute Eye Irritation/Corrosion

This test evaluates the potential of a substance to produce irritation or corrosion to the eye.

Methodology:
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e Animal Model: Healthy, adult albino rabbits are used.[4]

e Procedure: The test substance is applied in a single dose to the conjunctival sac of one eye
of the animal.[4][10] The other eye remains untreated and serves as a control.[10]

« Initial Test: The test is initially performed on a single animal. If a corrosive effect is not
observed, the response is confirmed using up to two additional animals.[4][10]

e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[4] The
degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva.
The duration of the observation period can be extended up to 21 days to evaluate the
reversibility of the effects.[4]

Visualized Safety Workflows

The following diagrams illustrate key safety-related workflows for handling D-Phenylalaninol.
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Hazard Identification

D-Phenylalaninol Received

Review Safety Data Sheet (SDS)

Identify Hazards:

- Skin Corrosion (Cat. 1B)
- Eye Damage (Cat. 1)

Risk Assessnjent & Control

Assess Risks for Planned Experiment

Implement Control Measures:

- Engineering Controls (Fume Hood)
- Administrative Controls
- Personal Protective Equipment (PPE)

Emergency Response

Accidental Spill or Exposure

Administer First Aid
(See Table 3)

Evacuate Area

N\

Notify Supervisor and EHS

Click to download full resolution via product page

Caption: Hazard identification and emergency response workflow for D-Phenylalaninol.
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Prepare for Handling D-Phenylalaninol

Weigh Solid D-Phenylalaninol
(Use non-sparking tools, avoid dust)

Perform Experimental Procedure

Decontaminate Work Area and Equipment

Dispose of Waste in a
Labeled Chemical Waste Container

Remove PPE and Wash Hands

End of Procedure

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of D-Phenylalaninol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [D-Phenylalaninol: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555900#d-phenylalaninol-safety-data-sheet-sds-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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